![molecular formula C13H18BrNOS B4892326 2-[(3-bromobenzyl)thio]-N-(tert-butyl)acetamide](/img/structure/B4892326.png)
2-[(3-bromobenzyl)thio]-N-(tert-butyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[(3-bromobenzyl)thio]-N-(tert-butyl)acetamide is a synthetic compound that has gained significant interest in the scientific community due to its potential use in various applications. This compound is a thioamide derivative that has been synthesized using a specific method.
Mechanism of Action
The mechanism of action of 2-[(3-bromobenzyl)thio]-N-(tert-butyl)acetamide involves its ability to inhibit certain enzymes. Specifically, it has been found to be a potent inhibitor of acetylcholinesterase and butyrylcholinesterase. This inhibition leads to increased levels of neurotransmitters in the brain, which can have beneficial effects in the treatment of various neurological disorders.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are related to its ability to inhibit certain enzymes. Specifically, it has been found to increase the levels of neurotransmitters in the brain, which can have beneficial effects in the treatment of various neurological disorders. Additionally, it has been found to have antioxidant properties, which can protect cells from oxidative damage.
Advantages and Limitations for Lab Experiments
One advantage of using 2-[(3-bromobenzyl)thio]-N-(tert-butyl)acetamide in lab experiments is its potent inhibitory activity against acetylcholinesterase and butyrylcholinesterase. This makes it a useful tool for studying the role of these enzymes in various biological processes. However, one limitation is that its effects are not specific to these enzymes and it may also inhibit other enzymes, which can complicate the interpretation of results.
Future Directions
There are several future directions for research on 2-[(3-bromobenzyl)thio]-N-(tert-butyl)acetamide. One area of research could be to explore its potential use in the treatment of various neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, further studies could be conducted to investigate its potential as an antioxidant and its effects on other enzymes. Finally, research could be conducted to develop more specific inhibitors of acetylcholinesterase and butyrylcholinesterase based on the structure of this compound.
Synthesis Methods
The synthesis of 2-[(3-bromobenzyl)thio]-N-(tert-butyl)acetamide involves the reaction of 3-bromobenzyl chloride with tert-butylthiol in the presence of a base such as potassium carbonate. This reaction results in the formation of this compound as the final product. The synthesis method is relatively simple and can be carried out in a laboratory setting.
Scientific Research Applications
2-[(3-bromobenzyl)thio]-N-(tert-butyl)acetamide has been found to have potential in various scientific research applications. It has been studied for its potential use as an inhibitor of certain enzymes such as acetylcholinesterase and butyrylcholinesterase. These enzymes are involved in the breakdown of neurotransmitters in the brain and inhibition of these enzymes can lead to increased levels of neurotransmitters, which can have beneficial effects in the treatment of various neurological disorders.
properties
IUPAC Name |
2-[(3-bromophenyl)methylsulfanyl]-N-tert-butylacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18BrNOS/c1-13(2,3)15-12(16)9-17-8-10-5-4-6-11(14)7-10/h4-7H,8-9H2,1-3H3,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BDMJVAYAWXSPIG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)NC(=O)CSCC1=CC(=CC=C1)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18BrNOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.